Cas no 2171552-77-3 (4-(6-cyanopyridin-3-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(6-cyanopyridin-3-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171552-77-3
• MF: C₂₆H₂₂N₄O₅
• MW: 470.476686000824
• CID: 5909578
• PubChem ID: 165579934
• Update Time: 2025-10-28

4-(6-cyanopyridin-3-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(6-cyanopyridin-3-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 2171552-77-3
• EN300-1526388
• 4-[(6-cyanopyridin-3-yl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid

• Inchi： 1S/C26H22N4O5/c27-13-16-9-10-17(14-28-16)29-25(33)23(11-12-24(31)32)30-26(34)35-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-10,14,22-23H,11-12,15H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： KIZPGEXBTXVOMC-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=NC(C#N)=CC=1)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 470.15901982g/mol
• Monoisotopic Mass: 470.15901982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 804
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 141Ų

Additional information on 4-(6-cyanopyridin-3-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Comprehensive Analysis of 4-(6-cyanopyridin-3-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171552-77-3)

The compound 4-(6-cyanopyridin-3-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171552-77-3) is a highly specialized chemical entity with significant applications in pharmaceutical research and peptide synthesis. Its unique structure, featuring a 6-cyanopyridin-3-yl moiety and a 9H-fluoren-9-yl protecting group, makes it a valuable intermediate in the development of novel therapeutics. This article delves into its properties, synthesis, and relevance in modern drug discovery, addressing common queries such as "What are the uses of Fmoc-protected amino acids?" and "How does cyanopyridine derivatives contribute to medicinal chemistry?"

In recent years, the demand for Fmoc-protected compounds like 4-(6-cyanopyridin-3-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid has surged due to their critical role in solid-phase peptide synthesis (SPPS). Researchers frequently search for "efficient peptide coupling reagents" or "advanced protecting groups for amino acids," highlighting the compound's importance. The 6-cyanopyridin-3-yl group, in particular, is known for its electron-withdrawing properties, which enhance reactivity in nucleophilic substitution reactions, a topic often explored in forums discussing "optimizing heterocyclic compound synthesis."

The synthesis of CAS No. 2171552-77-3 involves multi-step organic transformations, including the introduction of the Fmoc group to protect the amine functionality. This process aligns with the growing interest in "green chemistry approaches for complex organic molecules," as industries seek sustainable alternatives. The compound's carbamoyl and butanoic acid segments further contribute to its versatility, enabling conjugation with biomolecules—a hot topic in "targeted drug delivery systems."

Analytical techniques such as HPLC and NMR are essential for characterizing 4-(6-cyanopyridin-3-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, addressing the frequent query, "How to validate the purity of Fmoc-amino acid derivatives?" Its stability under various pH conditions is another area of interest, particularly for researchers investigating "pH-sensitive prodrug design." The compound's compatibility with automated synthesizers also makes it a staple in high-throughput screening, a trend driven by the rise of "AI-assisted drug discovery."

Beyond pharmaceuticals, CAS No. 2171552-77-3 has potential applications in material science, such as designing biofunctionalized polymers. This aligns with searches like "innovative bioconjugation techniques" and "smart materials for biomedical engineering." As the scientific community continues to explore its uses, this compound remains at the forefront of interdisciplinary research, bridging gaps between chemistry, biology, and technology.